Cas no 1303974-10-8 (3-Piperidinemethanamine, 4,4-difluoro-)

• Product Name: 3-Piperidinemethanamine, 4,4-difluoro-
• CAS No: 1303974-10-8
• MF: C₆H₁₂F₂N₂
• MW: 150.169688224792
• CID: 6517857
• Update Time: 2025-05-20

3-Piperidinemethanamine, 4,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine, 4,4-difluoro-
• (4,4-Difluoropiperidin-3-yl)methanamine

• Inchi： 1S/C6H12F2N2/c7-6(8)1-2-10-4-5(6)3-9/h5,10H,1-4,9H2
• InChI Key： VRYNZEUSPDOZOC-UHFFFAOYSA-N
• SMILES： N1CCC(F)(F)C(CN)C1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 189.5±40.0 °C(Predicted)
• pka: 10.12±0.29(Predicted)

Additional information on 3-Piperidinemethanamine, 4,4-difluoro-

Exploring 3-Piperidinemethanamine, 4,4-difluoro- (CAS No. 1303974-10-8): Properties, Applications, and Market Insights

3-Piperidinemethanamine, 4,4-difluoro- (CAS No. 1303974-10-8) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique 4,4-difluoro substitution, offers distinct chemical properties that make it valuable in drug discovery and material science. With the growing demand for fluorinated building blocks in medicinal chemistry, this molecule stands out due to its potential to enhance bioavailability and metabolic stability in active pharmaceutical ingredients (APIs).

The structural features of 3-Piperidinemethanamine, 4,4-difluoro- include a piperidine ring with a methyleneamine side chain, which provides versatility in synthetic applications. Researchers are particularly interested in its role as an intermediate for CNS-targeting drugs, given the piperidine moiety's prevalence in neuroactive compounds. Recent studies highlight its utility in developing novel kinase inhibitors and GPCR modulators, addressing current therapeutic challenges in oncology and neurology.

From a chemical perspective, the 4,4-difluoro modification significantly alters the electronic properties of the piperidine ring, influencing both reactivity and conformational behavior. This makes 3-Piperidinemethanamine, 4,4-difluoro- particularly useful in structure-activity relationship (SAR) studies. The fluorine atoms' strong electronegativity can improve binding affinity to biological targets while maintaining favorable physicochemical properties, a key consideration in modern drug design paradigms.

The synthesis of 3-Piperidinemethanamine, 4,4-difluoro- typically involves multi-step organic transformations, with careful control of fluorination conditions to ensure high purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, given the importance of positional isomerism in fluorinated molecules. Current Good Manufacturing Practice (cGMP) compliant routes are being developed to meet the pharmaceutical industry's stringent quality requirements.

In the agrochemical sector, 3-Piperidinemethanamine, 4,4-difluoro- shows promise as a precursor for novel crop protection agents. The introduction of fluorine atoms often enhances pesticidal activity while reducing environmental persistence, aligning with the industry's shift toward sustainable chemistry. Several major agrochemical companies are investigating derivatives of this compound for next-generation insecticides and fungicides with improved safety profiles.

Market analysis indicates growing demand for fluorinated piperidine derivatives, with 3-Piperidinemethanamine, 4,4-difluoro- positioned as a key building block. The global market for pharmaceutical intermediates is projected to expand significantly, driven by increased R&D investment in targeted therapies and precision medicine. Custom synthesis providers are scaling up production capabilities to accommodate rising requests for this specialty chemical.

Recent innovations in continuous flow chemistry have improved the scalability of 3-Piperidinemethanamine, 4,4-difluoro- production, addressing previous challenges with batch processing. These technological advancements contribute to more sustainable manufacturing processes with reduced solvent waste and energy consumption, responding to the pharmaceutical industry's green chemistry initiatives.

Quality control remains paramount when working with 3-Piperidinemethanamine, 4,4-difluoro-, particularly regarding regulatory compliance in different markets. Analytical method development focuses on detecting and quantifying potential impurities at ppm levels, ensuring the compound meets the strict specifications required for pharmaceutical applications. Stability studies under various storage conditions provide essential data for proper handling and formulation.

The scientific literature reveals increasing patent activity surrounding derivatives of 3-Piperidinemethanamine, 4,4-difluoro-, particularly in therapeutic areas such as neurodegenerative diseases and autoimmune disorders. This intellectual property landscape suggests sustained interest from both academic and industrial research groups, with potential for breakthrough applications in coming years.

For researchers considering 3-Piperidinemethanamine, 4,4-difluoro- in their work, proper risk assessment and safety protocols should be established. While not classified as highly hazardous, standard precautions for handling amine compounds should be followed, including appropriate personal protective equipment and ventilation controls in laboratory settings.

Future directions for 3-Piperidinemethanamine, 4,4-difluoro- research may explore its potential in bioconjugation chemistry and prodrug development, leveraging the amine functionality for targeted delivery systems. The compound's unique properties continue to inspire innovative applications across multiple scientific disciplines, from medicinal chemistry to materials science.